2,2-diphenyl-N-(2-(pyrimidin-5-yl)ethyl)acetamide

• IUPAC Name: 2,2-diphenyl-N-(2-pyrimidin-5-ylethyl)acetamide
• InChI: InChI=1S/C20H19N3O/c24-20(23-12-11-16-13-21-15-22-14-16)19(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,13-15,19H,11-12H2,(H,23,24)
• InChI Key: ZPTTVEMSDWEQEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NCCC3=CN=CN=C3
• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol

Description

“2,2-diphenyl-N-(2-(pyrimidin-5-yl)ethyl)acetamide” is a compound that falls under the category of heterocyclic compounds. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The compound also contains phenyl groups and an acetamide group.

Synthesis Analysis

The synthesis of such compounds often involves various chemical techniques and computational chemistry applications. For instance, the synthesis of similar compounds has been reported to involve the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization.

Molecular Structure Analysis

The molecular structure of “2,2-diphenyl-N-(2-(pyrimidin-5-yl)ethyl)acetamide” is likely to be complex due to the presence of multiple functional groups and rings. The compound contains a pyrimidine ring, two phenyl rings, and an acetamide group. The pyrimidine ring is a heterocyclic ring that contains two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving “2,2-diphenyl-N-(2-(pyrimidin-5-yl)ethyl)acetamide” could be diverse, depending on the conditions and reagents used. For instance, it has been reported that similar compounds can undergo nucleophilic addition and subsequent cyclization.

Scientific Research Applications

Pharmaceutical Research

This compound has potential therapeutic applications due to its structural similarity to pyrimidine, which is a core component of several drugs. .

Material Science

In the field of material science, such compounds can be used to develop new materials with specific optical or electrical properties. .

Environmental Applications

The compound’s potential for environmental applications lies in its ability to act as a catalyst in the removal of pollutants. .

Analytical Chemistry

In analytical chemistry, this compound could serve as a reagent or a precursor to reagents used in chemical assays. .

Biochemistry Research

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Industrial Uses

On an industrial scale, derivatives of this compound could be used in the synthesis of complex organic molecules. .

Future Directions

The future directions in the study of “2,2-diphenyl-N-(2-(pyrimidin-5-yl)ethyl)acetamide” could involve further exploration of its synthesis, chemical reactions, and biological activities. This could provide an opportunity for chemists to design new derivatives of this compound that could be successful agents in terms of safety and efficacy.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, imidazole derivatives have been shown to possess a broad range of chemical and biological properties, making them important in the development of new drugs .

Biochemical Pathways

Related compounds such as indole derivatives have been found to affect a variety of biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Related compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular level .